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Abstract
(R)-BI-2852 is the less active enantiomer of BI-2852, a potent, cell-permeable, and selective

pan-KRAS inhibitor. While BI-2852 actively engages the switch I/II pocket of both the active

(GTP-bound) and inactive (GDP-bound) forms of KRAS to disrupt downstream signaling, (R)-
BI-2852 serves as a crucial negative control in experimental settings to delineate the specific

effects of its active counterpart. This guide provides a comprehensive overview of the chemical

structure and properties of (R)-BI-2852, alongside the mechanism of action and biological data

of its active (S)-enantiomer for contextual understanding. Detailed experimental methodologies

for key assays used in the characterization of these compounds are also presented.

Chemical Structure and Physicochemical Properties
(R)-BI-2852 is a stereoisomer of the active KRAS inhibitor, BI-2852. Due to its significantly

reduced biological activity, it is an ideal negative control for in vitro and cellular assays

designed to probe the function of BI-2852.

Table 1: Chemical and Physicochemical Properties of (R)-BI-2852 and BI-2852
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Property (R)-BI-2852 BI-2852 ((S)-enantiomer)

IUPAC Name

(R)-5-hydroxy-3-(2-((((1-((1-

methyl-1H-imidazol-4-

yl)methyl)-1H-indol-6-

yl)methyl)amino)methyl)-1H-

indol-3-yl)isoindolin-1-one

(S)-5-hydroxy-3-(2-((((1-((1-

methyl-1H-imidazol-4-

yl)methyl)-1H-indol-6-

yl)methyl)amino)methyl)-1H-

indol-3-yl)isoindolin-1-one[1]

Molecular Formula C₃₁H₂₈N₆O₂ C₃₁H₂₈N₆O₂

Molecular Weight 516.59 g/mol 516.59 g/mol [2]

CAS Number 2375482-49-6 2375482-51-0[3]

Appearance Off-white to light yellow solid Off-white to light yellow solid

SMILES
OC(C=C1)=CC(--INVALID-

LINK--N7)=C1C7=O[4]

OC(C=C1)=CC(--INVALID-

LINK--N7)=C1C7=O[3]

Solubility Soluble in DMSO
Soluble in DMSO (100 mg/mL)

and Ethanol[2]

Mechanism of Action of the Active Enantiomer (BI-
2852)
BI-2852 functions as a potent pan-KRAS inhibitor by binding to a previously considered

"undruggable" pocket located between the switch I and switch II regions of the KRAS protein.

[2] This binding is non-covalent and occurs in both the GTP-bound (active) and GDP-bound

(inactive) states of KRAS. By occupying this pocket, BI-2852 effectively blocks the interactions

of KRAS with key signaling partners, including:

Guanine Nucleotide Exchange Factors (GEFs), such as SOS1, which promote the activation

of KRAS.

GTPase Activating Proteins (GAPs), which are responsible for the inactivation of KRAS.

Downstream effectors, such as RAF kinases (e.g., CRAF) and PI3Kα, which propagate

oncogenic signaling.[1]
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This comprehensive blockade of KRAS interactions leads to the inhibition of downstream

signaling pathways, most notably the MAPK/ERK and PI3K/AKT pathways, resulting in an anti-

proliferative effect in KRAS-mutant cancer cells.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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